Cas no 1153433-22-7 (1-{1-(2-chlorophenyl)ethylamino}propan-2-ol)

• Product Name: 1-{1-(2-chlorophenyl)ethylamino}propan-2-ol
• CAS No: 1153433-22-7
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 5176635
• PubChem ID: 43393556
• Update Time: 2026-03-05

1-{1-(2-chlorophenyl)ethylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[[1-(2-chlorophenyl)ethyl]amino]-
• 1-{1-(2-chlorophenyl)ethylamino}propan-2-ol

• Inchi： 1S/C11H16ClNO/c1-8(14)7-13-9(2)10-5-3-4-6-11(10)12/h3-6,8-9,13-14H,7H2,1-2H3
• InChI Key： XMKDVTOIWFRKQX-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC=C1Cl)C)C(O)C

Additional information on 1-{1-(2-chlorophenyl)ethylamino}propan-2-ol

Comprehensive Overview of 1-{1-(2-chlorophenyl)ethylamino}propan-2-ol (CAS No. 1153433-22-7): Properties, Applications, and Industry Insights

The compound 1-{1-(2-chlorophenyl)ethylamino}propan-2-ol (CAS No. 1153433-22-7) is a specialized organic molecule with a unique structural framework, combining a chlorophenyl group with an amino alcohol moiety. This configuration grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and fine chemical synthesis. Its systematic name, 1-{1-(2-chlorophenyl)ethylamino}propan-2-ol, reflects its precise molecular architecture, which includes a 2-chlorophenyl ring attached to an ethylamino chain and a propan-2-ol group.

In recent years, the demand for structurally complex intermediates like 1-{1-(2-chlorophenyl)ethylamino}propan-2-ol has surged, driven by advancements in drug discovery and agrochemical development. Researchers frequently search for "CAS 1153433-22-7 applications" or "synthesis of 1-{1-(2-chlorophenyl)ethylamino}propan-2-ol" to explore its potential in designing novel bioactive compounds. Its chiral center and polar functional groups enhance its utility as a building block for asymmetric synthesis, aligning with the growing focus on enantioselective catalysis in green chemistry.

The compound’s solubility in polar solvents such as ethanol and dimethyl sulfoxide (DMSO) makes it suitable for laboratory-scale reactions, while its stability under controlled conditions ensures reproducibility in industrial processes. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, addressing frequent queries such as "how to characterize 1153433-22-7." Additionally, its logP value and hydrogen bonding capacity are critical parameters for pharmacokinetic modeling, a hot topic in AI-driven drug design.

From an industrial perspective, 1-{1-(2-chlorophenyl)ethylamino}propan-2-ol is often discussed in forums on "high-value chemical intermediates" due to its role in optimizing synthetic routes for cost efficiency. Regulatory compliance, particularly regarding REACH and GMP standards, is another key concern for manufacturers, as users increasingly search for "CAS 1153433-22-7 safety data." Proper handling protocols and environmental impact assessments are emphasized to align with global sustainability goals.

Emerging trends also highlight its potential in bioconjugation and prodrug development, areas gaining traction in targeted therapy research. Questions like "can 1153433-22-7 be used in antibody-drug conjugates" underscore the intersection of this compound with cutting-edge biomedical applications. Furthermore, its compatibility with continuous flow chemistry systems positions it as a candidate for scalable, automated production—a priority for Industry 4.0 adoption.

In summary, 1-{1-(2-chlorophenyl)ethylamino}propan-2-ol (CAS No. 1153433-22-7) exemplifies the convergence of synthetic versatility and functional adaptability. Its relevance spans academic inquiry, industrial innovation, and therapeutic advancement, making it a compound of enduring significance in modern chemistry.